Cas no 302912-47-6 (1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI))

1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI) structure
302912-47-6 structure
Product name:1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI)
CAS No:302912-47-6
MF:C12H29N3Si2
MW:271.54976439476
CID:299351
PubChem ID:71309997

1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI)
    • (tert-butylamino)-[tert-butyl-[(tert-butylamino)-λ<sup>2</sup>-silanyl]amino]silicon
    • 302912-47-6
    • PUBCHEM_71309997
    • SCHEMBL3268759
    • DTXSID30746020
    • Inchi: InChI=1S/C12H33N3Si2/c1-10(2,3)13-16-15(12(7,8)9)17-14-11(4,5)6/h13-14H,16-17H2,1-9H3
    • InChI Key: FTOKMZSSAHWWBX-UHFFFAOYSA-N
    • SMILES: CC(N[SiH2]N(C(C)(C)C)[SiH2]NC(C)(C)C)(C)C

Computed Properties

  • Exact Mass: 271.19000101g/mol
  • Monoisotopic Mass: 271.19000101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 27.3Ų
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: liquid
  • Density: 0.868 g/mL at 25 °C(lit.)
  • Boiling Point: 83-85 °C0.01 mm Hg(lit.)
  • Flash Point: 127 °F
  • PSA: 35.74000
  • LogP: 3.21560
  • Solubility: Not determined

1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI) Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: Xi

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